2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide

• IUPAC Name: 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C23H23N3O3/c27-21(25-13-7-2-8-14-25)16-26-15-19(18-11-5-6-12-20(18)26)22(28)23(29)24-17-9-3-1-4-10-17/h1,3-6,9-12,15H,2,7-8,13-14,16H2,(H,24,29)
• InChI Key: YLIOUPNQGQCOBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NC4=CC=CC=C4
• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• CAS No.: 872861-49-9

Description

2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide is a useful research compound. Its molecular formula is C23H23N3O3 and its molecular weight is 389.455. The purity is usually 95%.
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Scientific Research Applications

Versatile Building Blocks for Natural Products Phenylglycinol-derived oxazolopiperidone lactams, which share a similar structural complexity to 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide, are highlighted for their versatility as intermediates in synthesizing diverse piperidine-containing natural products and bioactive compounds. These lactams allow for regio- and stereocontrolled introduction of substituents, enabling the synthesis of enantiopure polysubstituted piperidines and complex indole alkaloids among others (C. Escolano, M. Amat, J. Bosch, 2006).

Electrochemical Studies Novel Mannich bases bearing a pyrazolone moiety and structural elements similar to the compound have been synthesized, characterized, and subjected to electrochemical studies. These studies shed light on the electrochemical behavior of such compounds, which could be relevant for applications in materials science or as electroactive molecules in various technologies (K. Naik, R. Prasad, Yadati Narasimha, et al., 2013).

Enantioselective Synthesis Research into the enantioselective synthesis of chiral 3-(piperidin-3-yl)-1H-indole derivatives, closely related to the compound of interest, provides insights into methodologies for achieving precise control over the stereochemistry of complex organic molecules. This is crucial for the development of pharmaceuticals where the activity can significantly differ between enantiomers (M. Król, Grzegorz Ślifirski, et al., 2022).

Antibacterial Studies N-substituted derivatives of compounds with structural motifs similar to this compound have been synthesized and evaluated for their antibacterial activity. This indicates potential applications in developing new antimicrobial agents, highlighting the importance of such structural frameworks in medicinal chemistry (H. Khalid, Aziz‐ur‐Rehman, et al., 2016).

Anticancer Activity The investigation into the anticancer effects of newly synthesized isatin sulfonamide molecular hybrid derivatives, which share functional group similarities with the compound , against hepatic cancer cell lines, underscores the therapeutic potential of complex organic molecules in oncology. The study explores the molecular mechanisms underlying their cytotoxic effects, paving the way for new drug development strategies (M. Eldeeb, E. Sanad, et al., 2022).